4-[(2-Bromo-4-isopropylphenoxy)methyl]piperidine hydrochloride

• IUPAC Name: 4-[(2-bromo-4-propan-2-ylphenoxy)methyl]piperidine;hydrochloride
• InChI: InChI=1S/C15H22BrNO.ClH/c1-11(2)13-3-4-15(14(16)9-13)18-10-12-5-7-17-8-6-12;/h3-4,9,11-12,17H,5-8,10H2,1-2H3;1H
• InChI Key: QHUIDQOKUOMHCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OCC2CCNCC2)Br.Cl
• Molecular Formula: C15H23BrClNO
• Molecular Weight: 348.70 g/mol
• CAS No.: 1220032-77-8

Description

The compound “4-[(2-Bromo-4-isopropylphenoxy)methyl]piperidine hydrochloride” is a chemical material used in scientific research. It has a CAS number of 1220032-77-8.

Scientific Research Applications

• Metabolic Activity in Obese Rats :

  • Massicot, F. et al. (1985) observed that when chronically administered, a compound structurally similar to 4-[(2-Bromo-4-isopropylphenoxy)methyl]piperidine hydrochloride led to reduced food intake and weight gain in obese rats, indicating its potential use in obesity studies (Massicot et al., 1985).

• Feeding Behavior and Toxicity :

  • In a study by Massicot, F. et al. (1984), a compound related to this compound was tested for its effect on feeding behavior. This substance, being non-amphetaminic with low toxicity, affected the satiety center in mice, reducing obesity induced by gold thioglucose (Massicot et al., 1984).

• Synthesis for Metabolic Studies :

  • Nakatsuka, I. et al. (1981) synthesized a neuroleptic agent using a piperidine derivative, indicating the compound's utility in the creation of agents for metabolic studies (Nakatsuka et al., 1981).

• Anticholinergic Activities :

  • Sugai, S. et al. (1984) researched on derivatives of piperidine, showing that these compounds have significant anticholinergic activities, which can be relevant in medical treatments (Sugai et al., 1984).

• Energy Expenditure Activation in Rats :

  • A study by Massicot, F. et al. (1985) showed that a compound similar to this compound increased energy expenditure in rats by elevating resting oxygen consumption, which can be pivotal in metabolic research (Massicot et al., 1985).

• Synthesis and Biological Activities :

  • A study by Rameshkumar, N. et al. (2003) involved the synthesis of piperidone derivatives, exploring their applications in analgesic, local anaesthetic, and antifungal activities (Rameshkumar et al., 2003).

• Anti-inflammatory Agents :

  • Geronikaki, A. et al. (2003) synthesized derivatives of piperidine as anti-inflammatory agents. They evaluated these compounds for antioxidant activity and their ability to interact with free radicals (Geronikaki et al., 2003).

• Growth-Promoting Activity :

  • Omirzak, M. et al. (2013) researched on piperidin-4-ols, finding that certain derivatives showed significant growth-promoting activity in agricultural applications (Omirzak et al., 2013).

• Inhibitors for Corrosion of Copper :

  • Sankarapapavinasam, S. et al. (1991) investigated the effect of piperidine and its derivatives on the corrosion of copper, indicating its potential use in material science (Sankarapapavinasam et al., 1991).